[(2,3-Dichlorophenyl)methyl](2-methoxyethyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2,3-Dichlorophenyl)methylamine is a secondary amine characterized by a 2,3-dichlorobenzyl group linked to a 2-methoxyethylamine moiety. The 2,3-dichlorophenyl group is a common pharmacophore in antipsychotic and antimicrobial agents, as seen in drugs like aripiprazole derivatives () and antimicrobial carboxamides (). The 2-methoxyethyl substituent enhances solubility and bioavailability compared to bulkier alkyl groups, a feature observed in compounds like Rilapladib () and clevidipine ().
Properties
Molecular Formula |
C10H13Cl2NO |
|---|---|
Molecular Weight |
234.12 g/mol |
IUPAC Name |
N-[(2,3-dichlorophenyl)methyl]-2-methoxyethanamine |
InChI |
InChI=1S/C10H13Cl2NO/c1-14-6-5-13-7-8-3-2-4-9(11)10(8)12/h2-4,13H,5-7H2,1H3 |
InChI Key |
VTKLZMJBCYSIJK-UHFFFAOYSA-N |
Canonical SMILES |
COCCNCC1=C(C(=CC=C1)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2,3-Dichlorophenyl)methylamine typically involves the reaction of 2,3-dichlorobenzyl chloride with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
(2,3-Dichlorophenyl)methylamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydroxide in aqueous or alcoholic medium.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of substituted amines or alcohols.
Scientific Research Applications
(2,3-Dichlorophenyl)methylamine has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of various organic compounds.
Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.
Medicine: Explored for its potential use in the development of pharmaceuticals, particularly in the treatment of neurological disorders.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of (2,3-Dichlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .
Comparison with Similar Compounds
Target Compound: (2,3-Dichlorophenyl)methylamine
- Structure : 2,3-Dichlorobenzyl group + 2-methoxyethylamine.
- Key Features : The 2-methoxyethyl group balances lipophilicity and solubility, making it favorable for membrane permeability.
Analog 1: (2,3-Dichlorophenyl)methylamine hydrochloride ()
- Structure : 2,3-Dichlorobenzyl group + methylamine.
- Comparison : The methyl group reduces steric hindrance but may decrease solubility. This compound is marketed as a pharmaceutical intermediate, highlighting its utility in synthesizing active agents.
Analog 2: (2,3-Dichlorophenyl)methylamine hydrochloride ()
- Structure : 2,3-Dichlorobenzyl group + isopropylamine.
Functional Group Modifications
Compound 49b: (3-[2,3-Dichlorobenzyloxy]benzyl)(2-methoxyethyl)amine ()
- Structure : Incorporates a benzyloxy linker and a 2-methoxyethylamine.
- This compound was synthesized via reductive amination (NaBH4), a method applicable to the target compound .
Imidazole Derivative: 5-(4-Chlorophenyl)-N-(2,3-dichlorobenzyl)-1-(2-methoxyethyl)-1H-imidazol-2-amine ()
- Structure : Imidazole core with 2-methoxyethyl and dichlorobenzyl groups.
- Comparison : The imidazole ring introduces hydrogen-bonding capacity, which may improve target affinity. Molecular weight (410.723) is higher than the target compound, affecting pharmacokinetics .
Pharmacological Context
Biological Activity
(2,3-Dichlorophenyl)methylamine is an organic compound with significant potential in various biological applications. Its unique structure, characterized by a dichlorophenyl group and a methoxyethyl amine moiety, suggests a range of biological activities, including antimicrobial and anticancer properties. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
- Chemical Formula : CHClN
- Molecular Weight : Approximately 248.15 g/mol
- Structural Features :
- Dichlorophenyl group
- Methoxyethyl amine side chain
Biological Activity Overview
Research indicates that (2,3-Dichlorophenyl)methylamine exhibits various biological activities:
- Antimicrobial Activity : The compound has been investigated for its potential to inhibit the growth of various microbial strains.
- Anticancer Properties : Studies suggest that it may induce apoptosis in cancer cells through specific molecular interactions.
- Enzyme Inhibition : It has shown promise in inhibiting carbohydrate-hydrolyzing enzymes, which could be relevant for metabolic disorders.
The biological activity of (2,3-Dichlorophenyl)methylamine is thought to involve:
- Receptor Binding : The compound may interact with specific receptors or enzymes, modulating their activity and leading to biological responses such as antimicrobial effects or apoptosis in cancer cells.
- Oxidative Stress Induction : It may induce oxidative stress in target cells, contributing to its anticancer properties.
Antimicrobial Studies
A study evaluated the antimicrobial efficacy of (2,3-Dichlorophenyl)methylamine against several bacterial strains. The results indicated a significant reduction in bacterial growth at certain concentrations, suggesting its potential as an antimicrobial agent.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| E. coli | 50 µg/mL |
| S. aureus | 40 µg/mL |
| P. aeruginosa | 60 µg/mL |
Anticancer Activity
In vitro studies demonstrated that the compound could induce apoptosis in human cancer cell lines. The mechanism was linked to the activation of caspase pathways.
| Cell Line | IC (µM) | Apoptosis Induction (%) |
|---|---|---|
| HeLa | 25 | 70 |
| MCF-7 | 30 | 65 |
Enzyme Inhibition
Research focusing on carbohydrate-hydrolyzing enzyme inhibition revealed that (2,3-Dichlorophenyl)methylamine effectively inhibited alpha-glucosidase activity.
| Enzyme | Inhibition (%) at 100 µM |
|---|---|
| Alpha-glucosidase | 85 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
